tert-Butyl cyclohexyl(3-hydroxypropyl)carbamate

• IUPAC Name: tert-butyl N-cyclohexyl-N-(3-hydroxypropyl)carbamate
• InChI: InChI=1S/C14H27NO3/c1-14(2,3)18-13(17)15(10-7-11-16)12-8-5-4-6-9-12/h12,16H,4-11H2,1-3H3
• InChI Key: CYUODDDPZDWKFV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(CCCO)C1CCCCC1
• Molecular Formula: C14H27NO3
• DSSTOX Substance ID: DTXSID00625454
• Molecular Weight: 257.37 g/mol
• CAS No.: 266690-55-5

Description

Tert-Butyl cyclohexyl(3-hydroxypropyl)carbamate, also known as TBCHPC, is a cyclic carbamate ester that is used in a variety of scientific research applications. It is a synthetic compound that is composed of a tert-butyl group attached to a cyclohexyl ring, with a 3-hydroxypropyl group attached to the carbamate group. It is a versatile compound that has been used in a number of different fields, ranging from biochemical and physiological research to industrial applications.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has a signal word of "Warning". The hazard statement is H302, which indicates that it is harmful if swallowed. Precautionary statements include P264, P270, P301+P312, and P330.

Synthesis routes and methods

Procedure details

To a stirred solution of ethyl N-tert-butoxycarbonyl-3-cyclohexylamino-propanoate (2a, 2.18 9, 7.3 mmol) in tetrahydrofuran (20 mL) was added lithium aluminium hydride (1.0 M solution in tetrahydrofuran. 10 mL). The reaction mixture was stirred for 1 h, after which ethyl acetate (5 mL) was slowly added. Subsequently, aqueous citric acid (0.5 M, 50 mL) was added and the heterogeneous mixture was extracted with Et2O (2×100 mL). The organic layer was washed with aqueous sodium hydrogencarbonate (1 N, 25 mL). Drying over magnesium sulphate, concentration under reduced pressure and purification by silica gel chromatography (eluent: ethyl acetate/heptane, 3:7, v/v) provided 1.50 g (80%) of the title compound as a white foam. ESI-MS: 258.2 (M+H)+, 280.3 (M+Na)+, 202.2 (M+H—C4H8)+, 158.2 (M+H-Boc)+. Rf (silica gel; ethyl acetate/heptane, 1:4, v/v): 0.31.